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Compound of Interest

Compound Name: Einecs 280-007-5

Cat. No.: B15194915 Get Quote

In-Depth Technical Guide: Einecs 280-007-5
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the properties of the substance

identified by EINECS number 280-007-5. This substance is a complex organometallic

compound, specifically a copper complex azo dye. While detailed experimental data for this

specific proprietary substance is not publicly available, this guide compiles known information

and presents representative experimental protocols and safety considerations based on the

broader class of copper complex azo dyes.

Substance Identification and Core Properties
The substance with EINECS number 280-007-5 is chemically identified as "Copper, complexes

with diazotized 3-amino-4-methoxybenzenesulfonic acid monosodium salt coupled with

diazotized 4-nitro-1,3-benzenediamine and resorcinol, sodium salts"[1].

Table 1: Core Properties of Einecs 280-007-5
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Property Value Source

EINECS Number 280-007-5 [1]

CAS Number 82640-07-1 [1]

Molecular Formula C19H20CuN4Na2O8S [1]

Molecular Weight 573.975 g/mol

GHS Classification Not classified as hazardous

Computed Physicochemical Data
While experimentally determined physical properties such as melting and boiling points are not

readily available for this specific compound, computational models provide some insight into its

characteristics.

Table 2: Computed Physicochemical Properties

Property Value

Complexity 474

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 11

Rotatable Bond Count 4

Topological Polar Surface Area 242 Å²

Heavy Atom Count 35

Covalently-Bonded Unit Count 6

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Einecs 280-007-5 are not

published. However, the following sections describe generalized and representative
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methodologies for the synthesis and analysis of similar copper complex azo dyes, based on

established chemical literature[2][3][4][5][6][7][8].

Synthesis of a Representative Copper Complex Azo Dye
The synthesis of copper complex azo dyes typically involves a two-step process: diazotization

of an aromatic amine followed by an azo coupling reaction with a suitable coupling component,

and subsequent metallization with a copper salt.

Step 1: Diazotization of an Aromatic Amine

Materials: Aromatic amine (e.g., 4-amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one),

Hydrochloric acid (HCl), Sodium nitrite (NaNO2), Distilled water, Ice bath.

Procedure:

Dissolve the aromatic amine in a 1:1 solution of hydrochloric acid and water.

Cool the solution to below 5°C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine

hydrochloride solution while maintaining the temperature below 5°C and stirring

continuously.

Continue stirring for an additional 30 minutes to ensure the complete formation of the

diazonium salt solution.

Step 2: Azo Coupling

Materials: Coupling component (e.g., p-cresol), Sodium hydroxide (NaOH), Distilled water.

Procedure:

Dissolve the coupling component in a 10% aqueous solution of sodium hydroxide.

Cool this solution in an ice bath.
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Slowly add the cold diazonium salt solution from Step 1 to the cooled coupling component

solution with vigorous stirring.

Maintain the temperature below 5°C during the addition.

The azo dye will precipitate out of the solution.

Filter the precipitate and wash it with cold distilled water.

The crude azo dye can be purified by recrystallization from an appropriate solvent (e.g.,

ethanol).

Step 3: Metallization with Copper(II)

Materials: Purified azo dye, Copper(II) chloride (CuCl2) or Copper(II) sulfate (CuSO4),

Methanol or another suitable solvent.

Procedure:

Dissolve the purified azo dye in a suitable solvent (e.g., distilled water or ethanol) and heat

to 70-80°C.

Dissolve the copper salt in a separate portion of the solvent.

Slowly add the copper salt solution to the hot azo dye solution with continuous stirring.

The reaction mixture is typically refluxed for several hours to ensure complete

complexation.

The copper complex azo dye will precipitate upon cooling or after solvent evaporation.

Filter the product, wash with the solvent to remove unreacted starting materials, and dry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

Aromatic Amine HCl, NaNO2
(< 5°C) Diazonium Salt

Azo DyeCoupling Component

Copper Complex Azo DyeCopper(II) Salt
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Caption: General workflow for the synthesis of a copper complex azo dye.

Analytical Characterization
The synthesized copper complex azo dye can be characterized using various analytical

techniques to confirm its structure and purity.

High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry

(HPLC/ESI-MS): This is a powerful technique for the separation and identification of metal

complex azo dyes[6].

Mobile Phase: A common mobile phase is a mixture of acetonitrile and water containing a

low concentration of a salt like ammonium acetate (e.g., 5 mM in 70% aqueous

acetonitrile)[6].

Detection: ESI-MS in negative ion mode is often effective, typically showing a strong peak

for the [M-H]⁻ ion[6].
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UV-Visible Spectroscopy: This technique is used to determine the absorption spectrum of the

dye.

Procedure: A dilute solution of the dye in a suitable solvent (e.g., DMSO, ethanol) is

prepared, and its absorbance is measured across the UV-visible range (typically 200-800

nm). The wavelength of maximum absorbance (λmax) is a key characteristic of the dye.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the molecule.

Procedure: The solid sample is typically mixed with KBr and pressed into a pellet, or

analyzed as a thin film. Characteristic peaks for azo groups (N=N), aromatic rings,

sulfonate groups (S=O), and metal-ligand bonds can be identified.

Analytical Techniques

Data Obtained

Copper Complex Azo Dye Sample

HPLC/ESI-MS UV-Visible Spectroscopy FTIR Spectroscopy

Purity & Molecular Weight λmax (Wavelength of Max Absorbance) Functional Groups
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Caption: Workflow for the analytical characterization of a copper complex azo dye.

Toxicology and Safety Considerations
General Toxicity of Azo Dyes
Azo dyes are a broad class of compounds with varying toxicological profiles. A primary concern

is the potential for reductive cleavage of the azo bond (-N=N-) to form aromatic amines, some
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of which are known or suspected carcinogens[9]. This cleavage can be mediated by bacteria in

the environment or the human gut, as well as by liver enzymes[9].

Copper Toxicity
Copper is an essential trace element, but it can be toxic at high concentrations. Copper toxicity

is often associated with oxidative stress[10]. The release of copper ions from copper-

complexed dyes into the environment is a concern for aquatic life[11][12].

Safety and Handling
While Einecs 280-007-5 is not classified as hazardous, general laboratory safety precautions

should be followed when handling this or similar chemical substances.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or aerosols.

Storage: Store in a cool, dry place away from incompatible materials.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Potential Hazards Safe Handling Procedures

Azo Bond Cleavage
(Aromatic Amines)

Copper Ion Toxicity
(Aquatic Environment) Use Personal Protective Equipment Ensure Adequate Ventilation Proper Storage Follow Disposal Regulations

Einecs 280-007-5
(Copper Complex Azo Dye)
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Caption: Key safety considerations for copper complex azo dyes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27635691/
https://pubmed.ncbi.nlm.nih.gov/27635691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339675/
https://daneshyari.com/article/preview/178343.pdf
https://www.researchgate.net/publication/250894083_Monitoring_toxicity_of_an_azo_dye_methyl_red_and_a_heavy_metal_Cu_using_plant_and_animal_bioassays
https://www.benchchem.com/product/b15194915?utm_src=pdf-body
https://www.benchchem.com/product/b15194915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Einecs 280-007-5 is a copper complex azo dye with a defined chemical identity but limited

publicly available experimental data. This guide provides a summary of its known properties

and offers representative experimental protocols for its synthesis and analysis based on

established methods for similar compounds. The toxicological profile of this class of dyes

warrants careful handling and consideration of its environmental impact. Further research

would be necessary to fully elucidate the specific properties and biological interactions of this

particular substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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